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Compound of Interest

Compound Name: Onalespib

Cat. No.: B1677294

Essential Safety and Handling Guide for
Onalespib

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Onalespib is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Hazard Identification and Classification

Onalespib is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It is crucial
to handle this compound with appropriate personal protective equipment and engineering
controls to minimize exposure.

Hazard ]
. GHS Code Signal Word Hazard Statement
Classification

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed
o ) H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin
Acute Toxicity, ) H332: Harmful if
) Category 4 Warning )
Inhalation inhaled
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Data sourced from the Onalespib Safety Data Sheet.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is critical when handling Onalespib to prevent exposure.
The following table outlines the recommended PPE based on general guidelines for handling
hazardous drugs.

Body Part PPE Recommendation Standard/Specification

Double gloving with
Hands ASTM D6978
chemotherapy-rated gloves.

Disposable, long-sleeved, )
) ) ] Polypropylene with a
Body impervious gown that closes in

olyethylene coatin
the back. polyethy g

Safety glasses with side
Eyes/Face shields, goggles, or a face ANSI z87.1
shield.

NIOSH-approved respirator
(e.g., N95) if not handled in a

Respiratory containment primary NIOSH-approved
engineering control or if there

is a risk of aerosolization.

Recommendations are based on general guidelines for handling hazardous drugs and may
need to be adapted based on a site-specific risk assessment.[2][3][4][5]

Procedural Guidance for Handling Onalespib
Receiving and Unpacking:
e Personnel should wear chemotherapy gloves when unpacking Onalespib.[3]

« If the container is not enclosed in plastic, an elastomeric half-mask with a multi-gas cartridge
and P100 filter is recommended until the packaging is confirmed to be intact.[3]
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Preparation of Solutions:

» All manipulations of solid Onalespib and preparation of solutions should be conducted in a
certified chemical fume hood or a biological safety cabinet to avoid inhalation of dust or
aerosols.

e Use a dedicated set of non-metallic spatulas and weighing papers.
e For in vitro studies, Onalespib can be dissolved in DMSO.[6]
Administration (In Vitro/In Vivo):

 When adding Onalespib to cell cultures or administering it to animals, wear appropriate
PPE, including gloves, a gown, and eye protection.

o Use Luer-Lok syringes and needles to prevent accidental disconnection and spraying of the
solution.

Spill Management:

« In case of a spill, immediately alert others in the area.

e The spill area should be cordoned off.

o Personnel cleaning the spill must wear appropriate PPE, including a respirator.

o Use a spill kit designed for hazardous drugs. Absorb the spill with an appropriate absorbent
material, then decontaminate the area with a suitable cleaning agent.

Disposal:

» All disposable materials that have come into contact with Onalespib, including gloves,
gowns, weighing papers, and pipette tips, should be disposed of as hazardous waste.

e Place all contaminated waste in a clearly labeled, sealed container.

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]
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Onalespib Handling Workflow

Onalespib Handling Workflow
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Caption: A workflow diagram illustrating the key stages of handling Onalespib, from receiving

to disposal.

Mechanism of Action: Hsp90 Inhibition

Onalespib is a potent inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone that
is crucial for the stability and function of numerous client proteins involved in cancer cell
proliferation and survival.[6][7][8] By binding to the N-terminal ATP-binding site of Hsp90,
Onalespib disrupts its chaperone activity, leading to the degradation of these client proteins via
the ubiquitin-proteasome pathway.[8] This mechanism makes it a target for cancer therapy.
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Onalespib's Mechanism of Action
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Caption: A diagram illustrating how Onalespib inhibits Hsp90, leading to the degradation of
oncogenic client proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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